Cas no 887580-43-0 (Benzenamine,3-([1,1'-biphenyl]-4-yloxy)-)

Benzenamine,3-([1,1'-biphenyl]-4-yloxy)- structure
887580-43-0 structure
Product Name:Benzenamine,3-([1,1'-biphenyl]-4-yloxy)-
CAS No:887580-43-0
MF:C18H15NO
MW:261.317804574966
CID:713267
Update Time:2026-04-29

Benzenamine,3-([1,1'-biphenyl]-4-yloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,3-([1,1'-biphenyl]-4-yloxy)-
    • 3-(4-phenylphenoxy)aniline
    • 3-(biphenyl-4-yloxy)-phenylamine
    • Inchi: InChI=1S/C18H15NO/c19-16-7-4-8-18(13-16)20-17-11-9-15(10-12-17)14-5-2-1-3-6-14/h1-13H,19H2
    • InChI Key: YJQRLTCXYNGNSE-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)OC3=CC=CC(=C3)N

Computed Properties

  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.4
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